![molecular formula C8H17NO B2845046 Rel-(1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol CAS No. 1903422-81-0](/img/structure/B2845046.png)
Rel-(1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Rel-(1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol, commonly known as R-(+)-HA-966, is a synthetic compound that belongs to the class of cyclohexanols. It is a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor glycine site, which is an important neurotransmitter receptor in the brain. R-(+)-HA-966 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Scientific Research Applications
Cyclodextrins in Drug Delivery
Cyclodextrins (CDs) are cyclic oligosaccharides known for their ability to form inclusion complexes with various molecules, significantly enhancing the solubility, stability, and bioavailability of guest drugs. They are utilized in pharmaceutical formulations to improve drug delivery characteristics, including controlled release and targeted delivery mechanisms. CDs and their derivatives are pivotal in the design of novel delivery systems such as liposomes, microspheres, nanoparticles, and microcapsules, offering innovative solutions to drug delivery challenges (Challa, Ahuja, Ali, & Khar, 2005).
Retinoids in Cancer Therapy
Retinoids, a class of chemical compounds related to vitamin A, have shown significant promise in cancer therapy due to their ability to induce cell differentiation and inhibit tumor growth. Their effects are mediated through specific nuclear receptors, highlighting the importance of molecular interactions in therapeutic applications. The clinical success of all-trans retinoic acid (RA) in acute promyelocytic leukemia (APL) underscores the potential of retinoids in oncology, particularly in combination with other therapeutic agents for enhanced efficacy (Smith, Parkinson, Cheson, & Friedman, 1992).
Cyclodextrins in Chemical Industry Applications
Beyond pharmaceuticals, cyclodextrins have extensive applications in the chemical industry, including in environmental protection, food and flavors, cosmetics, and textiles. Their inclusion complex-forming ability allows for the modification of the physical and chemical properties of guest molecules, facilitating innovative product formulations and technologies (Valle, 2004).
Applications in Antimicrobial and Tissue Engineering
Rare earth oxides (REOs), while distinct from Rel-(1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol, exemplify the versatility of inorganic compounds in biomedical applications. REOs have shown potential in antimicrobial applications, tissue engineering, and as contrast agents in bio-imaging. Their biomedical applications span from bone tissue regeneration to anti-cancer therapeutics, underlining the cross-disciplinary importance of chemical compounds in advancing medical science (Hossain, Khan, & El-Denglawey, 2021).
properties
IUPAC Name |
(1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c9-6-5-7-3-1-2-4-8(7)10/h7-8,10H,1-6,9H2/t7-,8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWJXWDOCXRXZPR-YUMQZZPRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CCN)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@@H]([C@@H](C1)CCN)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Rel-(1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.